454-92-2(3-(Trifluoromethyl)benzoic acid),A1711

3-(Trifluoromethyl)benzoic acid Properties

Names and Identifiers

- 3-(Trifluoromethyl)benzoic acid
- 3-Trifluoromethybenzoic Acid
- 3-(Trifluoromethylthio)benzoic acid
- 3-Trifluoromethylbenzoic acid
- m-Trifluoromethylbenzoic Acid
- Alpha,Alpha,Alpha-Trifluoro-m-toluic acid
- 3-Carboxybenzotrifluoride
- a,a,a-trifluoro-m-toluic acid
- m-CARBOXYBENZOTRIFLUORIDE
- α,α,α-Trifluoro-m-toluic Acid
- alpha,alpha,alpha-Trifluoro-m-toluic acid
- m-Toluic acid, .alpha.,.alpha.,.alpha.-trifluoro-
- .alpha.,.alpha.,.alpha.-Trifluoro-m-toluic acid
- UNII-930H336M90
- VVPCVJJLCKEWSL-UHFFFAOYSA-N
- CS-W009200
- DTXCID0021460
- FT-0613928
- InChI=1/C8H5F3O2/c9-8(10,11)6-3-1-2-5(4-6)7(12)13/h1-4H,(H,12,13)
- AM20040506
- A1711
- alpha,alpha,alpha-Tri-fluoro-m-toluic acid
- CHEBI:60695
- 3-(Trifluoromethyl)benzoicacid
- Tox21_300654
- AO-801/41077429
- Z104474066
- 930H336M90
- 454-92-2
- m-(Trifluoromethyl)benzoic acid
- SY002359
- NSC-43025
- PS-8388
- NCGC00248130-01
- 3-(trifluoromethyl)-benzoic acid
- Q27128433
- EN300-19506
- 3-trifluoromethyl benzoic acid
- 3-(trifluoromethyl) benzoic acid
- NSC43025
- Benzoic acid, 3-(trifluoromethyl)-
- EINECS 207-230-2
- m-Trifluorometylbenzoic acid
- T1034
- AKOS000118820
- 3-(Trifluoromethyl)benzoic acid, 99%
- AC-2637
- CAS-454-92-2
- MFCD00002519
- 3-TFMBA
- meta-trifluoromethyl benzoic acid
- DTXSID2041460
- NS00080456
- 3-Trifluoromethyl-benzoic acid
- FQXQBFUUVCDIRK-UHFFFAOYSA-
- m-Toluic acid, alpha,alpha,alpha-trifluoro-
- W-106134
- m-(trifluoroformyl)benzoic acid
- NSC 43025
- CHEMBL66551
- F0001-1229
- m-Toluic acid,.alpha.,.alpha.-trifluoro-
- meta-trifluoromethylbenzoic acid
- NCGC00254562-01
- SCHEMBL40186
- TRIFLUOROMETHYL)BENZOIC ACID, M-(
- 3-(Trifluoromethyl)benzoicacid;3-(Trifluoromethyl)benzoic Acid
- flurtamone TP2
- m-Trifluoromethylbenzoic acid,alpha,alpha,alpha-Trifluoro-m-toluic acid
- 3-trifluoromethylbenzoate
- m-benzoic Acid
- STK946189
- ALBB-022842
- 3-Carboxybenzotrifluoride; m-Trifluoromethylbenzoic acid; alpha,alpha,alpha-Trifluoro-m-toluic acid
- DB-024071
- +Expand
- MDL： MFCD00236337
- InChIKey： FQXQBFUUVCDIRK-UHFFFAOYSA-N
- Inchi： 1S/C8H5F3O2/c9-8(10,11)6-3-1-2-5(4-6)7(12)13/h1-4H,(H,12,13)
- SMILES： C(O)(=O)C1=CC=CC(C(F)(F)F)=C1
- BRN： 2049239

Computed Properties

Exact Mass: 190.02400
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 2
Monoisotopic Mass: 190.024
Heavy Atom Count: 13
Complexity: 200
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: nothing
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 37.3A^2

Experimental Properties

LogP: 2.40360
PSA: 37.30000
Boiling Point: 126°C/12mmHg(lit.)
Melting Point: 104.0 to 107.0 deg-C
Flash Point: 237-240℃
Color/Form: White powder
Solubility: Soluble in water
pka: 3.77±0.10(Predicted)
Density: 1.3173 (estimate)

3-(Trifluoromethyl)benzoic acid Security Information

Symbol: GHS07
WGK Germany：3
Safety Term：S24/25
Safety Instruction： S26-S36-S24/25
Risk Phrases：R36/37/38
Dangerous goods sign： Xi
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H315,H319,H335
Warning Statement： P261,P305+P351+P338
Prompt：warning
Storage Condition：Store at room temperature
Risk Phrases： 36/37/38
Signal Word：Warning
HazardClass：IRRITANT

3-(Trifluoromethyl)benzoic acid Customs Data

HS CODE：29163900
Customs Data：

China Customs Code:
2916399090

Overview:

2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

Summary:

2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

3-(Trifluoromethyl)benzoic acid Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P0033XY-10g	3-(Trifluoromethyl)Benzoic Acid	454-92-2	98%	10g	$5.00	2024-05-02
A2B Chem LLC	AB44278-10g	3-(Trifluoromethyl)benzoic acid	454-92-2	98%	10g	$5.00	2024-04-20
Alichem	A013006418-250mg	3-(Trifluoromethyl)benzoic acid	454-92-2	97%	250mg	$480.00	2023-09-01
Apollo Scientific	PC7530-100g	3-(Trifluoromethyl)benzoic acid	454-92-2	98%	100g	£15.00	2024-07-28
Chemenu	CM101815-500g	3-(trifluoromethyl)benzoic acid	454-92-2	95%+	500g	$102	2024-07-16
Crysdot LLC	CD12070769-5g	3-(Trifluoromethyl)benzoic acid	454-92-2	98%	5g	$5	2024-07-24
Enamine	EN300-19506-0.05g	3-(trifluoromethyl)benzoic acid	454-92-2	98%	0.05g	$19.0	2023-09-17
eNovation Chemicals LLC	D686857-500g	3-(Trifluoromethyl)benzoic Acid	454-92-2	98%	500g	$155	2021-09-25
Fluorochem	002133-250g	3-(Trifluoromethyl)benzoic acid	454-92-2	99%	250g	￡36.00	2022-03-01
Life Chemicals	F0001-1229-0.25g	3-(trifluoromethyl)benzoic acid	454-92-2	95%+	0.25g	$18.0	2023-09-07

3-(Trifluoromethyl)benzoic acid Suppliers

HU BEI YONG KUO Technology Co., Ltd.

Audited Supplier

(CAS:454-92-2)

MR./MRS.:SUN YAO

Phone:18064098002

Email:1248580055@qq.com

Nantong Reform Petro-chemical Co.,Ltd

Audited Supplier

(CAS:454-92-2)

MR./MRS.:CAO HAI YAN

Phone:19952847550

Email:2143087160@qq.com

Wuhan Newgreat Chemical Co., Ltd

Audited Supplier

(CAS:454-92-2)

MR./MRS.:ZHANG JING LI

Phone:18502781673

Email:new_great@163.com

Hubei Changxinsheng Pharm Co.,Ltd

Audited Supplier

(CAS:454-92-2)

MR./MRS.:WU JING LI

Phone:18971238634

Email:2189484023@qq.com

HU BEI YAO SHUO QUAN HUA GONG Co., Ltd.

Audited Supplier

(CAS:454-92-2)

MR./MRS.:WU JING LI

Phone:18971238634

Email:2189484023@qq.com

Hubei Wande Chemical Co.,Ltd.

Audited Supplier

(CAS:454-92-2)

MR./MRS.:CHEN DAN DAN

Phone:15827180502

Email:1148980033@qq.com

3-(Trifluoromethyl)benzoic acid Related Literature

1. Dipole moments of methyl- and trifluoromethyl-substituted methyl benzoates

Geoffrey Hallas,John D. Hepworth,Douglas A. Ibbitson,Donald E. Thornton J. Chem. Soc. Perkin Trans. 2 1975 1587
2. Fluorinated metal–organic frameworks for gas separation

Abtin Ebadi Amooghin,Hamidreza Sanaeepur,Rafael Luque,Hermenegildo Garcia,Banglin Chen Chem. Soc. Rev. 2022 51 7427
3. Chiral phosphine-mediated intramolecular [3 + 2] annulation: enhanced enantioselectivity by achiral Br?nsted acid

Weijun Yao,Zhaoyuan Yu,Shan Wen,Huanzhen Ni,Nisar Ullah,Yu Lan,Yixin Lu Chem. Sci. 2017 8 5196
4. Pd-Catalysed direct C(sp2)–H fluorination of aromatic ketones: concise access to anacetrapib

Qiuzi Wu,Yang-Jie Mao,Kun Zhou,Shuang Wang,Lei Chen,Zhen-Yuan Xu,Shao-Jie Lou,Dan-Qian Xu Chem. Commun. 2021 57 4544
5. Building an emission library of donor–acceptor–donor type linker-based luminescent metal–organic frameworks

Hai-Lun Xia,Kang Zhou,Shenjie Wu,Daming Ren,Kai Xing,Jiandong Guo,Xiaotai Wang,Xiao-Yuan Liu,Jing Li Chem. Sci. 2022 13 8036
6. Radiosynthesis and evaluation of a fluorine-18 radiotracer [18F]FS1P1 for imaging sphingosine-1-phosphate receptor 1

Lin Qiu,Hao Jiang,Yanbo Yu,Jiwei Gu,Jinzhi Wang,Haiyang Zhao,Tianyu Huang,Robert J. Gropler,Robyn S. Klein,Joel S. Perlmutter,Zhude Tu Org. Biomol. Chem. 2022 20 1041
7. Syntheses and in vitro biological evaluation of S1PR1 ligands and PET studies of four F-18 labeled radiotracers in the brain of nonhuman primates

Zonghua Luo,Junbin Han,Hui Liu,Adam J. Rosenberg,Delphine L. Chen,Robert J. Gropler,Joel S. Perlmutter,Zhude Tu Org. Biomol. Chem. 2018 16 9171
8. Organic dyes supported on silicon-based materials: synthesis and applications as photocatalysts

Salma E. Mora-Rodríguez,Abygail Camacho-Ramírez,Javier Cervantes-González,Miguel A. Vázquez,Jorge A. Cervantes-Jauregui,Alberto Feliciano,Antonio Guerra-Contreras,Selene Lagunas-Rivera Org. Chem. Front. 2022 9 2856
9. A comprehensive overview of directing groups applied in metal-catalysed C–H functionalisation chemistry

Carlo Sambiagio,David Sch?nbauer,Remi Blieck,Toan Dao-Huy,Gerit Pototschnig,Patricia Schaaf,Thomas Wiesinger,Muhammad Farooq Zia,Joanna Wencel-Delord,Tatiana Besset,Bert U. W. Maes,Michael Schnürch Chem. Soc. Rev. 2018 47 6603
10. Oxalyl amide assisted palladium-catalyzed synthesis of pyrrolidones via carbonylation of γ-C(sp3)–H bonds of aliphatic amine substrates

Chao Wang,Li Zhang,Changpeng Chen,Jian Han,Yingming Yao,Yingsheng Zhao Chem. Sci. 2015 6 4610

Related Categories

Solvents and Organic Chemicals Organic Compounds Acids/Esters

Cas no 454-92-2 (3-(Trifluoromethyl)benzoic acid)

3-(Trifluoromethyl)benzoic acid Properties

Names and Identifiers

Computed Properties

Experimental Properties

3-(Trifluoromethyl)benzoic acid Security Information

3-(Trifluoromethyl)benzoic acid Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

3-(Trifluoromethyl)benzoic acid Price

3-(Trifluoromethyl)benzoic acid Suppliers

3-(Trifluoromethyl)benzoic acid Related Literature

Related Categories

454-92-2 (3-(Trifluoromethyl)benzoic acid) Related Products